Cas no 783297-14-3 (Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-)

• Product Name: Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-
• CAS No: 783297-14-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 534727
• PubChem ID: 69070819
• Update Time: 2025-05-20

Cyclopentanecarboxylic acid, 1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-
• 1-pyridin-2-ylcyclopentane-1-carboxylic acid
• MFCD17392745
• 1 -pyridin-2-yl-cyclopentanecarboxylic acid
• SCHEMBL4505340
• AS-6419
• A1-34077
• AT40325
• 1-(Pyridin-2-yl)cyclopentanecarboxylic acid
• FT-0734383
• GHYGXJZDPBHBSS-UHFFFAOYSA-N
• 783297-14-3
• 1-pyridin-2-yl-cyclopentanecarboxylic acid
• 1-(Pyridin-2-yl)cyclopentane-1-carboxylic acid
• DTXSID30739694

• Inchi： 1S/C11H13NO2/c13-10(14)11(6-2-3-7-11)9-5-1-4-8-12-9/h1,4-5,8H,2-3,6-7H2,(H,13,14)
• InChI Key： GHYGXJZDPBHBSS-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CN=2)CCCC1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 366.2±25.0 °C at 760 mmHg
• Flash Point: 175.3±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Cyclopentanecarboxylic acid, 1-(2-pyridinyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-

CAS No. 783297-14-3: Cyclopentanecarboxylic Acid, 1-(2-Pyridinyl)-

Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-, also known by its CAS number 783297-14-3, is a significant compound in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a pyridine moiety and a carboxylic acid group. The presence of the pyridinyl group introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

The molecular structure of Cyclopentanecarboxylic acid, 1-(2-pyridinyl)- consists of a five-membered cyclopentane ring fused with a six-membered aromatic pyridine ring. The carboxylic acid group (-COOH) is attached to the cyclopentane ring at position 1, while the pyridine ring is connected at position 2. This arrangement creates a molecule with both aliphatic and aromatic characteristics, which contributes to its versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of CAS No. 783297-14-3 in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with specific pharmacological properties. For instance, the compound has been used in the synthesis of inhibitors for various enzymes, including kinases and proteases, which are critical targets in cancer therapy and other diseases.

In addition to its pharmacological applications, Cyclopentanecarboxylic acid, 1-(2-pyridinyl)- has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that the compound can be incorporated into polymer blends to enhance their electrical conductivity and mechanical stability.

The synthesis of CAS No. 783297-14-3 involves a series of well-established organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods allow for the precise construction of the molecule's complex architecture, ensuring high purity and reproducibility. Furthermore, researchers have developed novel synthetic pathways that improve the efficiency and scalability of production, making this compound more accessible for large-scale applications.

From an environmental perspective, the compound has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under certain conditions, Cyclopentanecarboxylic acid, 1-(2-pyridinyl)- can undergo microbial degradation without releasing harmful byproducts. This finding is particularly important for industries seeking sustainable chemical solutions that minimize their environmental footprint.

In conclusion, CAS No. 783297-14-3, or Cyclopentanecarboxylic acid, 1-(2-pyridinyl)-, stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.